Cas no 61759-63-5 (Ameisensure-3,7-dimethyl-oct-2,6-en-1-ylester)

• Product Name: Ameisensure-3,7-dimethyl-oct-2,6-en-1-ylester
• CAS No: 61759-63-5
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 955060
• PubChem ID: 7779
• Update Time: 2025-04-19

Ameisensure-3,7-dimethyl-oct-2,6-en-1-ylester Chemical and Physical Properties

Names and Identifiers

• Ameisensure-3,7-dimethyl-oct-2,6-en-1-ylester
• 61759-63-5
• Formic acid Geranyl ester
• DTXSID5047615
• FT-0774547
• (E)-3,7-dimethylocta-2,6-dienyl formate
• 3,7-dimethylocta-2,6-dienyl formate
• FT-0626536
• (E)-geranyl formate

• Inchi： 1S/C11H18O2/c1-10(2)5-4-6-11(3)7-8-13-9-12/h5,7,9H,4,6,8H2,1-3H3
• InChI Key： FQMZVFJYMPNUCT-UHFFFAOYSA-N
• SMILES： O(C=O)CC=C(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 182.131
• Monoisotopic Mass: 182.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.33
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.625
• LogP: 3.48800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters